Cas no 1868040-93-0 (3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol)

• Product Name: 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol
• CAS No: 1868040-93-0
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 5793317
• PubChem ID: 131241644
• Update Time: 2025-10-29

3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1868040-93-0
• 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol
• EN300-1747691

• Inchi： 1S/C6H9N3O/c1-9-6(3-2-4-10)5-7-8-9/h2-3,5,10H,4H2,1H3/b3-2+
• InChI Key： NDGDUAVQJTXIOK-NSCUHMNNSA-N
• SMILES： OC/C=C/C1=CN=NN1C

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.9Ų

Additional information on 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol

Comprehensive Overview of 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol (CAS No. 1868040-93-0)

3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol (CAS No. 1868040-93-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a 1,2,3-triazole ring, a methyl substituent, and a propenol side chain, making it a valuable intermediate in synthetic chemistry. Its molecular formula is C₇H₉N₃O, and it exhibits a molecular weight of 151.17 g/mol. Researchers and industry professionals are increasingly interested in this compound due to its role in click chemistry reactions and its potential as a building block for bioactive molecules.

The 1,2,3-triazole moiety in 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol is particularly noteworthy, as it is known for its stability, hydrogen-bonding capabilities, and ability to participate in drug discovery applications. This structural feature aligns with the growing demand for heterocyclic compounds in medicinal chemistry, where they are often used to enhance pharmacokinetic properties. The compound's propenol side chain further adds to its reactivity, enabling derivatization for tailored applications. Recent studies have explored its use in polymer chemistry and bioconjugation, highlighting its adaptability across multiple disciplines.

In the context of green chemistry, 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol has been investigated for its potential in sustainable synthesis routes. The compound's compatibility with catalytic processes and solvent-free reactions makes it an attractive candidate for reducing environmental impact in industrial applications. Additionally, its role in metal-organic frameworks (MOFs) and coordination polymers has been explored, leveraging its ability to act as a ligand for metal ions. These applications are particularly relevant given the current focus on renewable materials and energy storage solutions.

From a commercial perspective, the demand for 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol is driven by its utility in high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms has made it a staple in pharmaceutical R&D, where efficiency and scalability are paramount. Furthermore, the compound's stability under various conditions ensures its suitability for long-term storage and transportation, addressing logistical challenges in the supply chain. As the chemical industry continues to evolve, this compound is poised to play a pivotal role in advancing innovative therapeutics and functional materials.

In summary, 3-(1-methyl-1H-1,2,3-triazol-5-yl)prop-2-en-1-ol (CAS No. 1868040-93-0) represents a multifaceted compound with broad applicability across scientific and industrial domains. Its structural features, combined with its reactivity and stability, make it a valuable asset in modern chemistry. As research progresses, its potential in emerging fields such as nanotechnology and biomedical engineering is likely to expand, solidifying its position as a key player in the chemical innovation landscape.